Cas no 886364-58-5 (3-(3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER)

• Product Name: 3-(3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER
• CAS No: 886364-58-5
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 993255
• PubChem ID: 44890928
• Update Time: 2025-04-20

3-(3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-(3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER
• SB51049
• methyl 2-methyl-3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]propanoate
• 886364-58-5
• DTXSID20661415
• AC-9182
• A13721
• Methyl3-(3-((tert-butoxycarbonyl)amino)azetidin-1-yl)-2-methylpropanoate
• methyl 3-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)-2-methylpropanoate
• Methyl 3-(3-((tert-butoxycarbonyl)amino)azetidin-1-yl)-2-methylpropanoate
• methyl 3-(3-(tert-butoxycarbonyl)azetidin-1-yl)-2-methylpropanoate
• METHYL 3-{3-[(TERT-BUTOXYCARBONYL)AMINO]AZETIDIN-1-YL}-2-METHYLPROPANOATE

• MDL： MFCD07369876
• Inchi： 1S/C13H24N2O4/c1-9(11(16)18-5)6-15-7-10(8-15)14-12(17)19-13(2,3)4/h9-10H,6-8H2,1-5H3,(H,14,17)
• InChI Key： HKMPOZNDOMNVBC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(CC(C(=O)OC)C)C1)=O

Computed Properties

• Exact Mass: 272.174
• Monoisotopic Mass: 272.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 67.9A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 374.5°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.49